4-Amino-4'-cyanobiphenyl

• IUPAC Name: 4-(4-aminophenyl)benzonitrile
• InChI: InChI=1S/C13H10N2/c14-9-10-1-3-11(4-2-10)12-5-7-13(15)8-6-12/h1-8H,15H2
• InChI Key: CPJQKNUJNWPAPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC=C(C=C2)N
• Molecular Formula: C13H10N2
• DSSTOX Substance ID: DTXSID6036835
• Molecular Weight: 194.23 g/mol
• CAS RN: 4854-84-6

Description

Synthesis Analysis

The synthesis of 4-Amino-4'-cyanobiphenyl and related compounds often involves catalyzed cross-couplings and specific reactions aimed at introducing the cyano and amino groups into the biphenyl structure. For instance, the electrooxidation of 4-aminobiphenyl has been shown to lead to the formation of a uniform conducting polymer film, suggesting a method for synthesizing polymeric forms of this compound (Guay, Leclerc, & Dao, 1988). Additionally, the synthesis and characterisation of 1-(4-cyanobiphenyl-4'-yl)-6-(4-alkylanilinebenzylidene-4'-oxy)hexanes demonstrate the compound's role in forming nematic and twist-bend nematic phases in liquid crystals (Walker et al., 2019).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives plays a crucial role in their physical and chemical properties. For example, the crystal and molecular structure of 4′-n-butyl-4-cyanobiphenyl (4CB) has been determined, providing insights into the compound's monotropic nematic phase and its molecular orientation, which is essential for its liquid crystalline properties (Vani, 1983).

Chemical Reactions and Properties

This compound undergoes various chemical reactions that underscore its versatility in materials science. The electrochemical properties of related compounds, such as the electrochemical oxidation of sterically hindered 4-aminobiphenyls, reveal the correlation of formal potentials with electronic structure and substituent effects, indicating the compound's reactivity and potential in electrosynthesis processes (Hertl, Rieker, & Speiser, 1986).

Physical Properties Analysis

The physical properties of this compound, such as its phase behavior, optical properties, and thermal stability, are crucial for its applications. Studies on compounds like 1-(4-cyanobiphenyl-4'-yl)-6-(4-alkylanilinebenzylidene-4'-oxy)hexanes have elucidated their enantiotropic nematic and monotropic twist-bend nematic phases, which are vital for understanding the material's behavior in liquid crystal displays and other applications (Walker et al., 2019).

Chemical Properties Analysis

The chemical properties of this compound, including its stability, reactivity, and interactions with other molecules, are essential for its utility in chemical synthesis and material development. The electrochemistry studies provide insights into its oxidation processes and the impact of substituents on its electrochemical behavior, highlighting its potential in developing new materials with tailored properties (Hertl, Rieker, & Speiser, 1986).

Scientific Research Applications

Carcinogenic Properties and Metabolic Pathways

• 4-Amino-4'-Cyanobiphenyl as a Carcinogen : Research has shown that 4-Aminobiphenyl, a related compound, is a potent carcinogen in rodents and humans, found in environmental contaminants and tobacco smoke. It primarily causes liver cancer in rodents and bladder cancer in humans (Kimura et al., 1999).

Nonlinear Optical Properties and Molecular Analysis

• Nonlinear Optical Properties : The compound 4,4-Dimethylamino-cyanobiphenyl (a derivative of this compound) is characterized by its nonlinear optical properties. Accurate electron charge density distribution around this molecule has been calculated, highlighting the nature of electron charge transfer in the compound (Fodil & Abdelkader, 2014).

Electronic Structure and Liquid Crystal Research

• Electronic Structure Analysis : Comparative computational analysis of the electronic structure and molecular electrostatic potential surface of 4-n-methyl-4´-cyanobiphenyl has been conducted. This includes exploring molecular geometry, total energy, dipole moment, and vibrational assignments (Sharma & Tiwari, 2016).
• Formation of Conducting Polymers : Electrooxidation of 4-aminobiphenyl leads to the formation of a uniform conducting polymer film with potential applications in various technologies (Guay et al., 1988).

Hemoglobin Adduct Formation and Biological Implications

• Hemoglobin Adducts in Smokers and Nonsmokers : Studies have found that 4-aminobiphenyl forms adducts with hemoglobin, particularly in smokers, which may have implications for understanding exposure to carcinogens (Bryant et al., 1987).

Molecular Dynamics and Crystal Structures

• Nematic Liquid Crystal Studies : The nematic phase of 4-n-pentyl-4'-cyanobiphenyl has been studied using molecular dynamics simulations, providing insights into molecular order and interactions within liquid crystals (Picken et al., 1989).

Safety and Hazards

4-Amino-4’-cyanobiphenyl is harmful if swallowed (H302), causes skin irritation (H315), and causes serious eye irritation (H319). After handling this compound, it is recommended to wash skin thoroughly. If it gets on skin or in eyes, rinse with plenty of water. If swallowed, contact a doctor if you feel unwell.

Mechanism of Action

Mode of Action

It’s known that the compound can be used in devices for optical and photocurrent measurements .

Pharmacokinetics

The compound is known to be insoluble in water but soluble in chloroform and methanol .

Result of Action

4-Amino-4’-cyanobiphenyl is known to exhibit excellent photovoltaic properties . .

Q & A

Q1: How does the application of high pressure affect the UV-Vis absorption spectrum of 4-amino-4'-cyanobiphenyl in aqueous solutions?

A1: Research indicates that increasing pressure up to 6 kbar on aqueous solutions of this compound results in a red shift in its ultraviolet and visible absorption spectra []. This suggests that compression influences the energy difference between ground and excited electronic states within the molecule.

Q2: What insights can surface-enhanced Raman scattering (SERS) provide into the interaction of (E)-4′,4‴-(diazene-1,2-diyl)bis(([1,1′-biphenyl]-4-carbonitrile)) (DDBBC), a derivative of this compound, with metal surfaces?

A2: SERS analysis, supported by quantum chemical calculations, reveals that DDBBC, synthesized from this compound, interacts with silver surfaces through its N═N and C≡N bonds []. This interaction leads to a flat orientation of DDBBC molecules on the silver surface. Furthermore, the research observes surface-catalyzed photodissociation of DDBBC in acidic solutions, highlighting the potential of plasmon-driven reactions involving this compound.